![molecular formula C7H8BrN3O2S B3001328 N-[amino(imino)methyl]-4-bromobenzenesulfonamide CAS No. 36397-58-7](/img/structure/B3001328.png)
N-[amino(imino)methyl]-4-bromobenzenesulfonamide
Description
N-[amino(imino)methyl]-4-bromobenzenesulfonamide is a useful research compound. Its molecular formula is C7H8BrN3O2S and its molecular weight is 278.12. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
N-[amino(imino)methyl]-4-bromobenzenesulfonamide derivatives have been studied for their corrosion inhibition efficiency. For example, N,N-dimethyl-4-(((1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino)methyl)-N-alkylbenzenaminium bromide surfactants show excellent corrosion inhibition for carbon steel in hydrochloric acid solutions. These surfactants are efficient even at low concentrations and adhere to the carbon steel surface following the Langmuir adsorption isotherm, acting as mixed-type inhibitors (Tawfik, 2015).
Photodynamic Cancer Therapy
Derivatives of this compound, such as certain zinc phthalocyanines substituted with benzenesulfonamide derivative groups, have been researched for their applications in photodynamic cancer therapy. These compounds display properties like good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for treating cancer (Pişkin, Canpolat, & Öztürk, 2020).
Antifungal Agents
This compound derivatives have shown promise as antifungal agents. Compounds like N-[imino-(1-oxo-(1H)-phthalazin-2-yl)methyl]-benzenesulfonamides exhibit significant growth-inhibitory activity against yeast-like fungi, showing better or comparable effectiveness to the reference drug fluconazole. These derivatives are particularly potent against Candida albicans (Sławiński et al., 2014).
Polymer Chemistry
In the field of polymer chemistry, this compound derivatives have been studied for their role in electron transfer mechanisms. For example, protonation of derivatives like N-(4-aminophenyl)-N-{4-[(4-aminophenyl)imino]-2,5-cyclohexadien-1-yliden}-1,4-benzediamine in the presence of acidic dopants in organic solvents, leads to intermolecular proton-electron transfer and aggregation, which is significant in understanding the behavior of certain polymer systems (Lokshin et al., 2001).
Properties
IUPAC Name |
2-(4-bromophenyl)sulfonylguanidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrN3O2S/c8-5-1-3-6(4-2-5)14(12,13)11-7(9)10/h1-4H,(H4,9,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSRKIDJIFPYXRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)N=C(N)N)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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